N-(4-fluorophenyl)-1-[4-(1-pyrrolidinyl)benzoyl]-3-piperidinamine

• IUPAC Name: [3-(4-fluoroanilino)piperidin-1-yl]-(4-pyrrolidin-1-ylphenyl)methanone
• InChI: InChI=1S/C22H26FN3O/c23-18-7-9-19(10-8-18)24-20-4-3-15-26(16-20)22(27)17-5-11-21(12-6-17)25-13-1-2-14-25/h5-12,20,24H,1-4,13-16H2
• InChI Key: MLGXWSUEEQFJKK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CC=C(C=C2)C(=O)N3CCCC(C3)NC4=CC=C(C=C4)F
• Molecular Formula: C22H26FN3O
• Molecular Weight: 367.5 g/mol

Description

N-(4-fluorophenyl)-1-[4-(1-pyrrolidinyl)benzoyl]-3-piperidinamine, also known as FPBP, is a synthetic compound that has been of great interest to the scientific community due to its potential therapeutic applications. FPBP is a member of the piperidine class of compounds and has been shown to have a unique mechanism of action that makes it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-1-[4-(1-pyrrolidinyl)benzoyl]-3-piperidinamine is not fully understood, but it is believed to act as a selective dopamine reuptake inhibitor. This means that N-(4-fluorophenyl)-1-[4-(1-pyrrolidinyl)benzoyl]-3-piperidinamine can increase the levels of dopamine in the brain, which can lead to improved mood and reduced symptoms of depression and anxiety.
Biochemical and Physiological Effects
N-(4-fluorophenyl)-1-[4-(1-pyrrolidinyl)benzoyl]-3-piperidinamine has been shown to have a range of biochemical and physiological effects. In addition to its effects on dopamine levels, N-(4-fluorophenyl)-1-[4-(1-pyrrolidinyl)benzoyl]-3-piperidinamine has also been shown to increase the levels of norepinephrine and serotonin in the brain. These neurotransmitters are involved in regulating mood, sleep, and appetite.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-fluorophenyl)-1-[4-(1-pyrrolidinyl)benzoyl]-3-piperidinamine for lab experiments is its selectivity for dopamine reuptake inhibition. This makes it a useful tool for studying the role of dopamine in various biological processes. However, the complex synthesis of N-(4-fluorophenyl)-1-[4-(1-pyrrolidinyl)benzoyl]-3-piperidinamine and its limited availability can make it difficult to use in large-scale experiments.

Future Directions

There are several potential future directions for research on N-(4-fluorophenyl)-1-[4-(1-pyrrolidinyl)benzoyl]-3-piperidinamine. One area of interest is the development of new drugs based on the structure of N-(4-fluorophenyl)-1-[4-(1-pyrrolidinyl)benzoyl]-3-piperidinamine. Researchers are also investigating the potential use of N-(4-fluorophenyl)-1-[4-(1-pyrrolidinyl)benzoyl]-3-piperidinamine as a treatment for other neurological disorders, such as schizophrenia and Alzheimer's disease. Additionally, studies are being conducted to better understand the mechanism of action of N-(4-fluorophenyl)-1-[4-(1-pyrrolidinyl)benzoyl]-3-piperidinamine and its effects on the brain.

Synthesis Methods

The synthesis of N-(4-fluorophenyl)-1-[4-(1-pyrrolidinyl)benzoyl]-3-piperidinamine involves several steps, including the reaction of 4-fluorobenzaldehyde with 4-(1-pyrrolidinyl)benzylamine to form an intermediate. This intermediate is then reacted with piperidine to form N-(4-fluorophenyl)-1-[4-(1-pyrrolidinyl)benzoyl]-3-piperidinamine. The synthesis of N-(4-fluorophenyl)-1-[4-(1-pyrrolidinyl)benzoyl]-3-piperidinamine is a complex process that requires expertise in organic chemistry and access to specialized equipment.

Scientific Research Applications

N-(4-fluorophenyl)-1-[4-(1-pyrrolidinyl)benzoyl]-3-piperidinamine has been studied extensively in the field of medicinal chemistry due to its potential therapeutic applications. Researchers have investigated the use of N-(4-fluorophenyl)-1-[4-(1-pyrrolidinyl)benzoyl]-3-piperidinamine as a treatment for various conditions, including depression, anxiety, and addiction. N-(4-fluorophenyl)-1-[4-(1-pyrrolidinyl)benzoyl]-3-piperidinamine has also been shown to have potential as a treatment for Parkinson's disease and other neurological disorders.